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Compound of Interest

Compound Name: 3,5-Dibromobenzaldehyde

Cat. No.: B114249

This guide provides essential safety and logistical information for the proper disposal of 3,5-
Dibromobenzaldehyde, tailored for researchers, scientists, and drug development
professionals. Following these procedures is critical to ensure laboratory safety and
environmental compliance.

Safety and Hazard Information

3,5-Dibromobenzaldehyde is a corrosive solid that requires careful handling. Key safety data
is summarized below.

Quantitative Data Summary

Property Value Source
CAS Number 56990-02-4

Molecular Formula Br2CeéHsCHO

Molecular Weight 263.91 g/mol

Melting Point 84-88 °C

Hazard Classification Skin Corrosion 1B

Signal Word Danger

GHS Pictogram GHSO05 (Corrosion)
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Personal Protective Equipment (PPE)

Before handling 3,5-Dibromobenzaldehyde, ensure the following personal protective
equipment is used:

Eye Protection: Chemical safety goggles or faceshields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A dust mask (type N95 or equivalent) is recommended, especially
when handling the powder.

Body Protection: A lab coat or other protective clothing.

Spill and Leak Procedures

In the event of a spill, follow these steps immediately:

o Evacuate the immediate area.

o Ensure adequate ventilation.

o Wearing appropriate PPE, carefully sweep or vacuum the solid material.[1]
e Avoid generating dust.[1][2]

o Place the collected material into a designated, labeled, and sealed container for hazardous
waste disposal.[1]

Step-by-Step Disposal Protocol

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste according to regulations such as the US EPA guidelines in 40 CFR Parts
261.3.[1] Always consult with your institution's Environmental Health and Safety (EHS)
department and adhere to local and state regulations.

Experimental Protocol for Disposal:

» Waste Segregation:
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o Collect all waste containing 3,5-Dibromobenzaldehyde, including unused product,
contaminated labware (pipette tips, vials), and spill cleanup materials.

o Segregate this waste as halogenated organic waste. Do not mix with non-halogenated or
other waste streams.

o Containerization:

o Use a designated, compatible, and leak-proof hazardous waste container. The container
must be kept closed except when adding waste.

o Ensure the container is clean and dry before use.

e Labeling:

o Attach a completed hazardous waste tag to the container as soon as waste is first added.

o The label must clearly state "Waste 3,5-Dibromobenzaldehyde” and list all other
components of the waste mixture.

o Include the accumulation start date and the contact information of the responsible
researcher or Principal Investigator.[3]

e Temporary Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
or a central hazardous waste storage facility.[3]

o The storage area must be cool, dry, well-ventilated, and away from incompatible materials
such as strong oxidizing agents.[1][2]

o Disposal of Empty Containers:

o QOriginal containers must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

o The rinsate from this process is considered hazardous waste and must be collected in the
designated halogenated organic waste container.[3]
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o After triple-rinsing, the container can be managed for recycling or disposal as non-
hazardous waste, often after being punctured or defaced to prevent reuse.[3]

e Arranging for Final Disposal:

o Contact your institution's EHS department or designated hazardous waste coordinator to
schedule a pickup for the waste container.[3]

o Follow all institutional procedures for waste pickup requests and handover.

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 3,5-
Dibromobenzaldehyde.
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Figure 1: Disposal Workflow for 3,5-Dibromobenzaldehyde

Click to download full resolution via product page

Caption: Disposal Workflow for 3,5-Dibromobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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